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Compound of Interest

Compound Name: 2-Ethylbenzaldehyde

Cat. No.: B125284

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boron-dipyrromethene (BODIPY) dyes are a class of fluorescent probes renowned for their
sharp absorption and emission peaks, high fluorescence quantum yields, and excellent
chemical and photostability. The modification of the BODIPY core at the meso-position allows
for the fine-tuning of their photophysical properties and the introduction of various
functionalities. Solid-phase synthesis offers a powerful strategy for the efficient and high-
throughput generation of BODIPY libraries for applications in drug discovery, bioimaging, and
sensor development.

These application notes provide a detailed protocol for the solid-phase synthesis of a BODIPY
dye using 2-ethylbenzaldehyde, leading to a meso-(2-ethylphenyl) substituted fluorophore.
The steric hindrance introduced by the ortho-ethyl group is expected to influence the dye's
photophysical properties, potentially leading to a higher fluorescence quantum yield by
restricting the rotation of the meso-phenyl group.

Experimental Workflow

The solid-phase synthesis of the meso-(2-ethylphenyl) BODIPY dye follows a multi-step
sequence involving the immobilization of a pyrrole building block onto a solid support, followed
by condensation with 2-ethylbenzaldehyde, oxidation, and final complexation with boron
trifluoride. The workflow is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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